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2-(Benzyloxy)-6-
Compound Name:

bromobenzaldehyde
CAS No.: 206002-17-7
Cat. No.: B3250964

Get Quote

\ J

2-(Benzyloxy)-6-bromobenzaldehyde possesses a unique substitution pattern on the
aromatic ring, which gives rise to a distinct spectroscopic fingerprint. The combination of an
aldehyde, a bulky benzyloxy ether, and a bromine atom ortho to each other creates specific
electronic and steric environments that are reflected in its Nuclear Magnetic Resonance (NMR),
Infrared (IR), and Mass Spectrometry (MS) data. Accurate interpretation of these spectra is
paramount for confirming the structure and purity of the compound. This guide will
systematically dissect the predicted data from each of these essential analytical techniques.

The molecular structure is as follows: Molecular Formula: C1aH11BrO2[1] Molecular Weight:
291.14 g/mol [1]

'H Nuclear Magnetic Resonance (NMR)
Spectroscopy

Proton NMR (*H NMR) is a powerful tool for elucidating the structure of organic molecules by
providing information about the chemical environment, connectivity, and number of hydrogen
atoms. The predicted 'H NMR spectrum of 2-(Benzyloxy)-6-bromobenzaldehyde in a
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standard solvent like CDCIs would show distinct signals for the aldehyde proton, the benzylic
protons, and the aromatic protons on both phenyl rings.

Predicted *H NMR Data
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Predicted
Chemical Shift

(3, ppm)

Proton
Assignment

Multiplicity Integration

Rationale for
Assignment

Aldehyde (-CHO) 10.4-10.6

Singlet (s) 1H

The aldehyde
proton is highly
deshielded due
to the electron-
withdrawing
nature of the
carbonyl group
and its
anisotropic
effect.[2] This
chemical shift is
characteristic of
aromatic

aldehydes.

Benzylic (-
OCH:z2Ph)

51-53

Singlet (s) 2H

These protons
are adjacent to
an oxygen atom
and an aromatic
ring, placing
them in this
typical downfield
region. The
absence of
adjacent protons
results in a

singlet.

Aromatic (Phenyl 7.3-7.5

group of benzyl)

Multiplet (m) 5H

These protons
on the
unsubstituted
phenyl ring of the
benzyloxy group
typically appear
as a complex
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multiplet in this

range.

Aromatic (H-4)

76-7.7

This proton is
expected to be a
triplet due to
coupling with its
two ortho
neighbors (H-3
and H-5). It is the
Triplet (t) 1H most deshielded
of the
bromobenzaldeh
yde ring protons
due to being
para to the
bromine and
meta to the

aldehyde.

Aromatic (H-5)

72-73

This proton is

ortho to the

bromine atom
Doublet (d) 1H )

and will appear

as a doublet,

coupled to H-4.

Aromatic (H-3)

7.1-7.2

This proton is

ortho to the

aldehyde and will
Doublet (d) 1H

appear as a

doublet, coupled

to H-4.

Note: Predicted chemical shifts are based on established substituent effects and data from

similar compounds. Actual experimental values may vary slightly.

Experimental Protocol: Acquiring a *H NMR Spectrum
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A self-validating protocol ensures reproducibility and high-quality data.

e Sample Preparation:

o Accurately weigh 5-25 mg of the solid 2-(Benzyloxy)-6-bromobenzaldehyde.[3]

o Dissolve the sample in approximately 0.7 mL of a deuterated solvent (e.g., CDCI3) in a
clean, dry vial.[4]

o To ensure magnetic field homogeneity, the solution must be free of any particulate matter.
Filter the solution through a pipette packed with a small plug of glass wool directly into a
clean 5 mm NMR tube.[2]

e Instrument Setup:

o Insert the NMR tube into the spinner turbine and adjust the depth using a gauge.

o Wipe the tube clean and place it in the NMR spectrometer’'s autosampler or manual
loader.

o Data Acquisition:

o Lock the spectrometer onto the deuterium signal of the solvent.

o Shim the magnetic field to optimize homogeneity, aiming for sharp, symmetrical solvent
peaks.

o Acquire the *H NMR spectrum using standard parameters. A sufficient number of scans
should be averaged to achieve an adequate signal-to-noise ratio.

» Data Processing:

o Apply Fourier transformation to the Free Induction Decay (FID).

o Phase the spectrum to ensure all peaks are in the positive phase.

o Calibrate the chemical shift scale by referencing the residual solvent peak (e.g., CDCls at
7.26 ppm).
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o Integrate the peaks to determine the relative number of protons for each signal.

Workflow for *'H NMR Analysis

Data Processing & Analysis }

ata Acquisition
Weigh 5-25 mg of Sample Dissolve in 0.7 mL CDCI3 Filter into NMR Tube nsert into Spectrometer Fourier Transfnrm)—»@hase and Refe.encej—»@megm and Assign Peaka

Click to download full resolution via product page

Caption: Workflow for obtaining and processing a *H NMR spectrum.

13C Nuclear Magnetic Resonance (NMR)
Spectroscopy

Carbon-13 NMR provides information on the carbon framework of a molecule. As 13C has a low
natural abundance (1.1%), spectra typically require longer acquisition times. The spectrum is
usually proton-decoupled, meaning each unique carbon atom appears as a single line.

Predicted **C NMR Data
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Carbon Assignment

Predicted Chemical Shift (9,
ppm)

Rationale for Assignment

Aldehyde (C=0)

190 - 193

The carbonyl carbon of an
aldehyde is significantly
deshielded and appears far
downfield.[5][6]

Aromatic (C-2, C-O)

158 - 161

This carbon is attached to the
electronegative oxygen of the
ether, causing a strong
downfield shift.

Aromatic (C-1, C-CHO)

135-138

The ipso-carbon attached to

the aldehyde group.

Aromatic (C-ipso of benzyl)

136 - 137

The ipso-carbon of the phenyl
ring attached to the benzylic

oxygen.

Aromatic (C-4)

134 - 136

This carbon is deshielded by
the bromine atom and the
resonance effect of the

aldehyde.

Aromatic (C-3, C-5, C-phenyl)

128 - 130

Aromatic carbons on both rings

in various environments.

Aromatic (C-6, C-Br)

115-118

The carbon attached to
bromine is shielded compared

to other substituted carbons.

Benzylic (-OCH2)

70-72

The benzylic carbon is
deshielded by the adjacent

oxygen atom.

Note: Predicted values are based on standard substituent effects on benzene rings. The exact

assignment of aromatic carbons can be confirmed with 2D NMR techniques like HSQC and

HMBC.
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Experimental Protocol: Acquiring a **C NMR Spectrum

e Sample Preparation:

o A more concentrated sample is required for 13C NMR compared to *H NMR. Use 50-100
mg of the compound dissolved in 0.7 mL of deuterated solvent.[3]

o Ensure the sample is fully dissolved and filter it into the NMR tube to remove any
particulates.

e Instrument Setup:
o Follow the same procedure as for *H NMR for inserting the sample.
o The spectrometer will need to be tuned to the 13C frequency.
o Data Acquisition:
o Lock and shim as done for *H NMR.
o Use a standard proton-decoupled pulse sequence.

o Due to the low natural abundance of 3C and longer relaxation times, a significantly higher
number of scans is required.[7] A relaxation delay (e.g., 2 seconds) is used between
pulses.

» Data Processing:

[¢]

Apply Fourier transformation.

[¢]

Phase the spectrum.

[e]

Reference the spectrum to the solvent peak (e.g., CDCls at 77.16 ppm).

Perform baseline correction.

o

Workflow for **C NMR Analysis
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Sample Preparation

Weigh 50-100 mg of Sample
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Caption: Workflow for obtaining and processing a *3C NMR spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation, which excites molecular vibrations.

Expected IR Absorption Bands

Wavenumber (cm~t)  Vibration Type Intensity Functional Group
3050 - 3100 C-H Stretch Medium-Weak Aromatic C-H
2850 - 2950 C-H Stretch Medium-Weak Benzylic C-H
C-H Stretch (Fermi
2720 & 2820 Weak Aldehyde C-H[8][9]
Doublet)
Aromatic Aldehyde[9]
1690 - 1710 C=0 Stretch Strong
[10]
1580 - 1600 C=C Stretch Medium Aromatic Ring
C-O-C Stretch
1230 - 1270 ] Strong Aryl-Alkyl Ether
(Asymmetric)

C-O-C Stretch )
1020 - 1050 ) Medium Aryl-Alkyl Ether
(Symmetric)

550 - 650 C-Br Stretch Medium-Strong Aryl Bromide

Experimental Protocol: Acquiring an ATR-FTIR Spectrum
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Attenuated Total Reflectance (ATR) is a common sampling technique for solid powders as it
requires minimal sample preparation.[11]

e Instrument Preparation:
o Ensure the ATR crystal (commonly diamond or zinc selenide) is clean.[1]

o Record a background spectrum of the empty, clean crystal. This will be automatically
subtracted from the sample spectrum.

e Sample Analysis:

o Place a small amount of the solid 2-(Benzyloxy)-6-bromobenzaldehyde onto the ATR
crystal.[12]

o Apply pressure using the instrument's clamp to ensure good contact between the sample
and the crystal.[5]

o Data Acquisition:

o Collect the sample spectrum. Typically, 16 to 32 scans are co-added to produce a high-
quality spectrum.

» Data Processing:
o The software will automatically perform the background subtraction.

o lIdentify and label the significant absorption peaks.

Workflow for ATR-FTIR Analysis

Place Sample on Crystal Collect Sample Spectrum

Instrument Preparation Data Analysis
Clean ATR Crystal Collect Background Spectrum [Background Subtraction)—V(Idemjfy Characteristic Peaks

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 10/17 Tech Support


https://www.edinst.com/resource/common-sampling-techniques-of-ftir-spectroscopy/
https://www.drawellanalytical.com/sample-preparation-for-ftir-analysis-sample-types-and-prepare-methods/
https://www.benchchem.com/product/b3250964/docs?utm_src=pdf-body#introduction-to-the-spectroscopic-analysis-of-2-benzyloxy-6-bromobenzaldehyde
https://www.agilent.com/en/product/molecular-spectroscopy/ftir-spectroscopy/atr-ftir-spectroscopy
https://www.jasco.co.uk/documents/IR_02_03.pdf
https://www.benchchem.com/product/b3250964/docs?utm_src=pdf-body-img#introduction-to-the-spectroscopic-analysis-of-2-benzyloxy-6-bromobenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3250964?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for obtaining and processing an ATR-FTIR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule. For this compound, Electron lonization (El) would be a suitable hard ionization
technique to induce fragmentation and reveal structural information.

Expected Mass Spectrometry Fragmentation

m/z (mass-to-charge) Proposed Fragment lon Significance

Molecular lon (M*). The
presence of two peaks of
nearly equal intensity

290/292 [C1aH11BrO2]* separated by 2 mass units is
the characteristic isotopic
signature of bromine ("°Br and
81Br).

Loss of a hydrogen radical,
289/291 [M-H]* .
common in aldehydes.[13]

Loss of the formyl radical (-

261/263 [M-CHOJ*
CHO).

211 [M-Br]* Loss of the bromine radical.

183 [M-Br-COJ* Subsequent loss of carbon
- r_
monoxide from the [M-Br]* ion.

Base Peak. Benzylic cleavage
to form the very stable

91 [C7HA]* tropylium ion. This is a
hallmark of benzyl ethers and

related compounds.[14]

Phenyl cation, from

77 [CeHs]* fragmentation of the benzyl
group.
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Experimental Protocol: Acquiring an EI-MS Spectrum

e Sample Preparation:
o Avery small amount of sample (typically < 1 mg) is required.
o The sample should be pure, as non-volatile impurities can contaminate the ion source.

o The sample can be introduced directly via a heated solids probe or, if sufficiently volatile
and thermally stable, via Gas Chromatography (GC-MS).[15]

e Instrument Setup:
o The mass spectrometer is operated under a high vacuum.

o For El, the standard electron energy is 70 eV to ensure consistent fragmentation and allow
for library matching.[16][17]

o Data Acquisition:
o The sample is vaporized and enters the ion source where it is bombarded with electrons.

o The resulting ions are accelerated and separated by the mass analyzer (e.g., quadrupole,
time-of-flight).

o The detector records the abundance of ions at each m/z value.

o Data Analysis:
o Identify the molecular ion peak, paying close attention to the bromine isotope pattern.
o ldentify the base peak (the most intense peak in the spectrum).

o Propose structures for the major fragment ions to confirm the molecular structure.

Workflow for EI-MS Analysis
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Caption: Workflow for obtaining and processing an EI-MS spectrum.

Conclusion

The structural characterization of 2-(Benzyloxy)-6-bromobenzaldehyde can be confidently
achieved through a combined spectroscopic approach. The *H NMR spectrum is defined by a
downfield aldehyde singlet and a characteristic benzylic singlet. The 13C NMR spectrum is
marked by the aldehyde carbonyl signal above 190 ppm. The IR spectrum shows strong
absorptions for the aldehyde C=0 and the ether C-O bonds. Finally, the mass spectrum is
distinguished by the bromine isotopic pattern in the molecular ion and a dominant base peak at
m/z 91, corresponding to the tropylium ion. This guide provides the foundational data and
protocols necessary for the unambiguous identification of this important synthetic intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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